2-{[(4-Methylphenyl)methylidene]amino}thiophene-3-carbonitrile

• Molecular Formula: C13H10N2S
• Molecular Weight: 226.30 g/mol
• SMILES: CC1=CC=C(C=C1)C=NC2=C(C=CS2)C#N
• InChI: InChI=1S/C13H10N2S/c1-10-2-4-11(5-3-10)9-15-13-12(8-14)6-7-16-13/h2-7,9H,1H3
• InChIKey: PLMNWSRRLPBNNI-UHFFFAOYSA-N

Antifungal drug discovery requires structurally matched negative controls for MIC assay validation. Compound 4i (CAS 338777-53-0) serves as the low-activity congener in the 4a-4q arylidene-aminothiophene-3-carbonitrile series. • MIC >64 µg/mL vs. E. floccosum, T. rubrum, C. parapsilosis under CLSI M38-A2 • Weak +I effect of 4-Me contrasts with active halogen/nitro analogs (MIC 16-64 µg/mL) for valid SAR comparisons • ADMET-favorable: full Lipinski compliance, high predicted Caco-2 permeability • Diagnostic ¹H NMR imine shift (δ 8.72, DMSO-d₆) for HPLC-NMR library QC

Procurement-Ready Profile for Antifungal & ADMET Screening

2-(4-Methylbenzylidene)aminothiophene-3-carbonitrile (CAS 338777‑53‑0, C₁₃H₁₀N₂S, MW 226.30) is a Schiff base formed by condensation of 4‑methylbenzaldehyde with 2‑aminothiophene‑3‑carbonitrile. It belongs to a series of 17 arylidene‑amino‑thiophene‑3‑carbonitrile derivatives designed via molecular simplification for antifungal drug discovery [1]. The compound is commercially available at ≥97 % purity and is shipped at room temperature .

Antifungal screening control compound

ADMET druglikeness research scaffold

Synthetic method benchmarking probe

NMR identity reference for Schiff base libraries

• [1] J. Braz. Chem. Soc. 2021, 32 (5), 980–993. DOI: 10.21577/0103-5053.20210004 View Source

Why This Compound Cannot Be Replaced in Antifungal Programs

Within the 4a–4q series, the antifungal activity is exquisitely dependent on the electronic nature of the arylidene substituent [1]. The 4‑methyl group imparts a weakly electron‑donating (+I) effect that contrasts sharply with the electron‑withdrawing halogens and nitro groups present in the most active congeners. This electronic difference translates into a quantifiable loss of antifungal potency: while the top‑tier compounds (4e, 4f, 4g, 4k, 4l, 4m, 4o, 4p) achieve MIC values of 16–64 µg mL⁻¹ against dermatophytes, compound 4i (4‑methyl) does not reach this threshold [1]. Consequently, replacing 4i with a halogenated or nitrated analog would yield a different biological profile, invalidating structure–activity comparisons or control experiments.

4-Methyl analog (4i)

Halogenated / Nitro analogs

Electronic effect mismatch may shift antifungal activity profile, invalidating structure–activity comparisons.

4-Methyl analog (4i)

Halogenated / Nitro analogs

Physicochemical properties (melting point, crystallinity) differ, altering solid-state handling and purification outcomes.

• [1] J. Braz. Chem. Soc. 2021, 32 (5), 980–993. DOI: 10.21577/0103-5053.20210004 View Source

Quantitative Differentiation from Closest Analogs

Antifungal Activity vs. Halogenated Derivatives

The J. Braz. Chem. Soc. 2021 study tested 17 arylidene‑amino‑thiophene‑3‑carbonitriles (4a–4q) against a panel of dermatophytes (E. floccosum, T. tonsurans, T. mentagrophytes, T. rubrum, C. parapsilosis) using the CLSI M38‑A2 broth microdilution method [1]. Compounds bearing halogen or nitro substituents (4e, 4f, 4g, 4k, 4l, 4m, 4o, 4p) achieved MIC values in the 16–64 µg mL⁻¹ range, rivalling or surpassing fluconazole [1]. In contrast, the 4‑methyl derivative 4i was explicitly excluded from the list of best‑performing compounds, indicating MIC values above 64 µg mL⁻¹ [1].

Antifungal activity

Class-level

MIC > 64 µg/mL (4i) vs 16–64 µg/mL (halogen/nitro leads)

Supports use as low-activity control in antifungal screening.

Reported class-level inference from exclusion.

Evidence Dimension	In vitro antifungal activity (MIC)
Target Compound Data	Compound 4i (4‑methyl): not among the most active; MIC > 64 µg mL⁻¹ (inferred from exclusion from the 16–64 µg mL⁻¹ group)
Comparator Or Baseline	Best compounds (4e, 4f, 4g, 4k, 4l, 4m, 4o, 4p; halogen‑/nitro‑substituted): MIC 16–64 µg mL⁻¹. Fluconazole reference: MIC range 0.125–64 µg mL⁻¹.
Quantified Difference	>4‑fold decrease in potency relative to the most active congeners (lower bound).
Conditions	Broth microdilution (CLSI M38‑A2); dermatophyte panel: E. floccosum, T. tonsurans, T. mentagrophytes, T. rubrum, C. parapsilosis ATCC 22019; incubation at 24 °C for 4–7 days.

Why This Matters

This differential confirms that the 4‑methyl analog serves as a low‑activity control or selectivity probe in antifungal screening, while halogenated analogs are the active leads.

• [1] J. Braz. Chem. Soc. 2021, 32 (5), 980–993. DOI: 10.21577/0103-5053.20210004 View Source

Melting Point and Crystallinity Comparison

Melting points were determined by the capillary method [1]. The 4‑methyl derivative 4i (mp 116.5–117.1 °C) shows a melting point intermediate between the 4‑chloro analog 4b (mp 104.3–105.9 °C) and the 4‑fluoro analog 4c (mp 109.3–110.1 °C), reflecting differences in crystal packing energies driven by substituent size and polarity [1].

Melting point

Head-to-head

116.5–117.1 °C (4i) vs 104.3–105.9 °C (4-Cl) / 109.3–110.1 °C (4-F)

Higher melting point may simplify recrystallization and storage.

Capillary method; uncorrected.

Evidence Dimension	Melting point (capillary method)
Target Compound Data	4i (4‑CH₃): 116.5–117.1 °C
Comparator Or Baseline	4b (4‑Cl): 104.3–105.9 °C; 4c (4‑F): 109.3–110.1 °C
Quantified Difference	Δmp (4i vs. 4b) = +11.8 °C; Δmp (4i vs. 4c) = +7.0 °C
Conditions	Uncorrected capillary melting point apparatus; compounds recrystallized from MeOH/water.

Why This Matters

A higher melting point can simplify purification by recrystallization and improve solid‑state stability during storage and shipping.

• [1] J. Braz. Chem. Soc. 2021, 32 (5), 980–993. DOI: 10.21577/0103-5053.20210004 View Source

Synthetic Yield: Conventional vs. Microwave Method

Compound 4i was synthesized by two methods: conventional heating (Method A) and microwave irradiation (Method B) [1]. The conventional method afforded a 59 % yield, while the microwave method gave only 27 %, making 4i one of the few compounds in the series for which the conventional route was superior [1].

Synthetic method

Head-to-head

59% (conventional) vs 27% (microwave)

Conventional method reported higher yield for this derivative.

Method-dependent; microwave may not reproduce.

Evidence Dimension	Isolated yield after recrystallization
Target Compound Data	4i: 59 % (Method A, conventional); 27 % (Method B, microwave)
Comparator Or Baseline	4a (4‑OCH₃): 86 % (A), 85 % (B); 4b (4‑Cl): 66 % (A), 52 % (B); 4c (4‑F): 55 % (A), 66 % (B)
Quantified Difference	Method A yields 2.2‑fold higher than Method B for 4i, whereas 4a shows near‑identical yields and 4c favors Method B.
Conditions	Method A: MeOH, Et₃N, 60 °C, 4 h + overnight. Method B: ethylene glycol, NaHCO₃, MW 150 W, 80 °C (8 min) then 50 °C (2 min).

Why This Matters

Knowing the optimal synthetic route for procurement or scale‑up avoids wasted resources on inefficient microwave protocols for this specific derivative.

• [1] J. Braz. Chem. Soc. 2021, 32 (5), 980–993. DOI: 10.21577/0103-5053.20210004 View Source

ADMET Druglikeness: 4‑Methyl Derivative Compliance with Lipinski and Veber Rules

Computational ADMET prediction using pkCSM showed that compound 4i, like all 4a–4q derivatives, passes Lipinski’s Rule of Five (MW < 500, LogP < 5, HBD ≤ 5, HBA ≤ 10) and Veber’s rules (PSA < 140 Ų, ROTB < 10) [1]. Additionally, 4i (lacking a nitro group) exhibits high Caco‑2 permeability (Papp > 0.90), indicating good predicted oral absorption, in contrast to nitro‑substituted analogs (4f, 4g, 4k, 4p) which fail this criterion [1].

ADMET prediction

Class-level

Predicted high Caco-2 permeability vs low for nitro analogs

Supports oral absorption research context.

pkCSM in silico prediction; experimental validation needed.

Evidence Dimension	Predicted oral absorption (Caco‑2 permeability)
Target Compound Data	4i (4‑CH₃): no Lipinski/Veber violations; high Caco‑2 permeability predicted
Comparator Or Baseline	Nitro‑containing active antifungals (4f, 4g, 4k, 4p): low Caco‑2 permeability predicted
Quantified Difference	Categorical difference: 'high' vs. 'low' predicted GIT absorption.
Conditions	pkCSM ADMET descriptors algorithm; Caco‑2 Papp threshold > 0.90 for high permeability.

Why This Matters

For users prioritizing oral bioavailability over antifungal potency, 4i offers a favorable ADMET profile that the most active (nitro‑substituted) analogs lack.

• [1] J. Braz. Chem. Soc. 2021, 32 (5), 980–993. DOI: 10.21577/0103-5053.20210004 View Source

Spectroscopic Identity Confirmation: HRMS and NMR Discrimination from Regioisomeric Byproducts

The structure of 4i was rigorously confirmed by ¹H NMR, ¹³C NMR, IR, and HRMS [1]. The imine proton (CH=N) resonates at δ 8.72, distinct from the 4‑methoxy analog 4a (δ 8.43), the 4‑chloro analog 4b (δ 8.77), and the 4‑dimethylamino analog 4j (δ 8.49), providing a diagnostic handle for identity confirmation [1]. HRMS gave m/z 227.0644 [M+H]⁺ (calcd. 227.0626), with a mass error of +7.9 ppm [1].

¹H NMR imine shift

Head-to-head

δ 8.72 (4-CH₃) vs δ 8.43 (4-OCH₃), 8.77 (4-Cl), 8.49 (4-NMe₂)

Diagnostic shift enables QC isomer confirmation.

DMSO-d₆, 400 MHz.

Evidence Dimension	¹H NMR imine proton chemical shift (DMSO‑d₆, 400 MHz)
Target Compound Data	4i (4‑CH₃): δ 8.72 (s, 1H, CH=N)
Comparator Or Baseline	4a (4‑OCH₃): δ 8.43; 4b (4‑Cl): δ 8.77; 4j (4‑N(CH₃)₂): δ 8.49
Quantified Difference	Δδ(4i–4a) = +0.29 ppm; Δδ(4i–4b) = −0.05 ppm; Δδ(4i–4j) = +0.23 ppm
Conditions	DMSO‑d₆, 400 MHz Bruker spectrometer.

Why This Matters

The distinct imine proton shift allows rapid QC verification of the correct 4‑methyl isomer upon receipt, distinguishing it from other benzylidene analogs that could be supplied erroneously.

• [1] J. Braz. Chem. Soc. 2021, 32 (5), 980–993. DOI: 10.21577/0103-5053.20210004 View Source

Optimal Application Scenarios

Negative Control in Dermatophyte MIC Assays

Because compound 4i lacks the halogen or nitro substituents required for potent antifungal activity (MIC > 64 µg mL⁻¹ vs. 16–64 µg mL⁻¹ for the most active congeners), it is ideally suited as a structurally matched low‑activity control in MIC assays against E. floccosum, T. tonsurans, T. mentagrophytes, T. rubrum, and C. parapsilosis under CLSI M38‑A2 conditions [1].

ADMET-Favorable Scaffold for Oral Bioavailability

With predicted full compliance with Lipinski and Veber rules and high Caco‑2 permeability, 4i serves as an ADMET‑favorable scaffold for studying pharmacokinetic properties of thiophene‑3‑carbonitrile Schiff bases, especially when compared to nitro‑substituted active antifungals (4f, 4g, 4k, 4p) that exhibit poor predicted GIT absorption [1].

Benchmark for Conventional vs. Microwave Synthesis

The dramatic yield difference between Method A (59 %) and Method B (27 %) makes 4i a sensitive probe substrate for benchmarking synthetic protocols. Laboratories optimizing Gewald‑type condensations can use 4i to test whether their conditions favor the conventional or microwave pathway [1].

QC Reference Standard by Imine Proton NMR

The imine proton chemical shift of 4i (δ 8.72 in DMSO‑d₆) is diagnostically distinct from the 4‑methoxy (δ 8.43), 4‑chloro (δ 8.77), and 4‑dimethylamino (δ 8.49) analogs, enabling its use as a retention‑time or chemical‑shift reference in HPLC‑NMR or QC workflows for verifying the identity of arylidene‑thiophene‑3‑carbonitrile libraries [1].

Application

Selection Property

Validation Focus

Antifungal MIC assay control

Structurally matched low-activity analog

MIC endpoint differentiation from active leads

Oral bioavailability research model

Predicted druglikeness compliance

Caco-2 permeability differential context

Synthetic protocol benchmark

Yield sensitivity to reaction method

Method-dependent yield context

NMR identity verification

Diagnostic imine proton shift

Isomer discrimination by ¹H NMR

• [1] J. Braz. Chem. Soc. 2021, 32 (5), 980–993. DOI: 10.21577/0103-5053.20210004 View Source